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Introduction
Sodium Ionophore VI, also known by its chemical name 2-dodecyl-2-methyl-propanedioic

acid, 1,3-bis(1,4,7,10-tetraoxacyclododec-2-ylmethyl) ester, is a highly selective neutral

ionophore crucial for the development of sodium-selective sensors.[1][2] Its molecular

structure, featuring two bis(12-crown-4) ether moieties, enables the formation of a stable

"sandwich" complex with the sodium cation. This high affinity and selectivity make it an

indispensable tool in various scientific and industrial applications, including clinical diagnostics

for monitoring sodium levels in biological fluids like urine and serum, and in environmental

analysis.[3] This technical guide provides an in-depth overview of the chemical structure,

physicochemical properties, and functional characteristics of Sodium Ionophore VI. It also

includes detailed experimental protocols for its application in ion-selective electrodes (ISEs)

and visualizations to illustrate key concepts and procedures.

Chemical Structure and Physicochemical Properties
Sodium Ionophore VI is a viscous liquid at room temperature and is soluble in various organic

solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and ethanol.[1][2] Its
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structure is characterized by a central malonic acid ester linking two 12-crown-4 ether rings.

This unique arrangement is responsible for its remarkable selectivity for sodium ions.

Below is a summary of its key physicochemical properties:

Property Value Reference

Chemical Name

2-dodecyl-2-methyl-

propanedioic acid, 1,3-

bis(1,4,7,10-

tetraoxacyclododec-2-ylmethyl)

ester

Synonym(s)
Bis[(12-crown-4)methyl]

dodecylmethylmalonate

CAS Number 80403-59-4

Molecular Formula C₃₄H₆₂O₁₂

Molecular Weight 662.85 g/mol

Appearance Liquid

Solubility

DMF: 10 mg/mL, DMSO: 25

mg/mL, Ethanol: 20 mg/mL,

PBS (pH 7.2): 10 mg/mL

Storage Temperature 2-8°C

Flash Point 113 °C

Density 1.037 g/cm³

Ion Selectivity
The defining characteristic of Sodium Ionophore VI is its high selectivity for sodium ions over

other cations. This is quantified by the potentiometric selectivity coefficient (log KpotNa+,M),

where a more negative value indicates greater selectivity for Na⁺ over the interfering ion M.
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The following table summarizes the potentiometric selectivity coefficients for Sodium
Ionophore VI:

Interfering Ion (M) log KpotNa+,M

K⁺ -2.5

Li⁺ -3.4

Ca²⁺ -4.1

Mg²⁺ -4.3

NH₄⁺ -2.2

Rb⁺ -2.0

Cs⁺ -1.5

Sr²⁺ -4.0

Ba²⁺ -3.7

Data sourced from a comparative guide on sodium ionophores.

Mechanism of Action
Sodium Ionophore VI functions as a carrier ionophore. Its two 12-crown-4 ether rings form a

three-dimensional cavity that is ideally sized to encapsulate a sodium ion. The lipophilic exterior

of the ionophore allows it to be soluble in a PVC membrane, while the hydrophilic interior

created by the ether oxygens coordinates with the sodium ion. This "sandwich" complex

facilitates the transport of the sodium ion across the hydrophobic membrane of an ion-selective

electrode.
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Caption: Mechanism of sodium ion transport by Sodium Ionophore VI.

Experimental Protocols
Preparation of a Sodium-Selective PVC Membrane
Electrode
This protocol describes the fabrication of a sodium-selective electrode using Sodium
Ionophore VI incorporated into a PVC matrix.

Materials:

Sodium Ionophore VI

Poly(vinyl chloride) (PVC), high molecular weight

Plasticizer (e.g., 2-Nitrophenyl octyl ether, o-NPOE)

Tetrahydrofuran (THF), freshly distilled

Equipment:

Glass ring (e.g., 28 mm inner diameter)

Glass plate
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Beaker

Magnetic stirrer

Pipette

Electrode body

Ag/AgCl wire (internal reference electrode)

Internal filling solution (e.g., 0.01 M NaCl)

Procedure:

Membrane Cocktail Preparation:

Prepare a membrane cocktail with the following composition (w/w%):

Sodium Ionophore VI: ~1-7%

PVC: ~27-33%

Plasticizer (o-NPOE): ~64-67%

For a typical preparation, dissolve approximately 6.5 mg of Sodium Ionophore VI, 26.8

mg of PVC, and 66.7 mg of o-NPOE in 1-2 mL of THF in a small beaker.

Stir the mixture with a magnetic stirrer until all components are fully dissolved and the

solution is homogeneous.

Membrane Casting:

Place the glass ring on a clean, flat glass plate.

Carefully pour the membrane cocktail into the glass ring.

Cover the setup loosely to allow for slow evaporation of the THF. Let it stand overnight in a

dust-free environment.
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Electrode Assembly:

Once the THF has completely evaporated, a transparent, flexible membrane will have

formed.

Cut a small disc (e.g., 6 mm diameter) from the membrane using a cork borer.

Mount the membrane disc into the electrode body, ensuring a tight seal.

Fill the electrode body with the internal filling solution (e.g., 0.01 M NaCl).

Insert the Ag/AgCl internal reference electrode into the filling solution.

Conditioning:

Condition the newly assembled electrode by soaking it in a 0.01 M NaCl solution for at

least 24 hours before use. This allows the membrane to become fully hydrated and

equilibrated.
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Caption: Workflow for ISE preparation and characterization.
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Determination of Potentiometric Selectivity Coefficients
The selectivity of the ion-selective electrode can be determined using the Fixed Interference

Method (FIM) or the Separate Solution Method (SSM).

Fixed Interference Method (FIM):

Prepare a series of calibration solutions containing a fixed concentration of the interfering ion

(e.g., 0.1 M KCl) and varying concentrations of the primary ion (NaCl, e.g., 10⁻⁶ M to 10⁻¹

M).

Measure the potential of the sodium-selective electrode in each solution.

Plot the measured potential (in mV) against the logarithm of the sodium ion activity.

The selectivity coefficient is calculated from the intersection of the extrapolated linear

portions of this plot.

Separate Solution Method (SSM):

Prepare separate solutions of the primary ion (NaCl) and the interfering ion (e.g., KCl) at the

same concentration (e.g., 0.1 M).

Measure the potential of the sodium-selective electrode in each solution.

Calculate the selectivity coefficient using the Nikolsky-Eisenman equation:

log KpotNa+,M = (EM - ENa) / S + log(aNa) - (zNa/zM)log(aM)

Where:

ENa and EM are the potentials measured in the sodium and interfering ion solutions,

respectively.

S is the slope of the electrode's calibration curve.

aNa and aM are the activities of the sodium and interfering ions.

zNa and zM are the charges of the sodium and interfering ions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of Sodium Ionophore VI
While a detailed, step-by-step synthesis protocol for Sodium Ionophore VI is not readily

available in the public domain, its structure as a malonic acid ester of two crown ether alcohols

suggests a synthesis route based on esterification. A general approach would involve the

reaction of 2-dodecyl-2-methylmalonyl dichloride with 2-hydroxymethyl-12-crown-4 in the

presence of a base to neutralize the HCl byproduct. The synthesis of similar bis(12-crown-4)

compounds has been reported, often involving the reaction of a di-functionalized linker with the

crown ether alcohol.

2-Dodecyl-2-methylmalonic Acid

2-Dodecyl-2-methylmalonyl Dichloride

Activation

Thionyl Chloride (SOCl₂)

Sodium Ionophore VI

Esterification

2-Hydroxymethyl-12-crown-4 Base (e.g., Pyridine)

Click to download full resolution via product page

Caption: Plausible synthesis pathway for Sodium Ionophore VI.

Conclusion
Sodium Ionophore VI is a highly effective and selective ionophore for the detection and

quantification of sodium ions. Its well-defined chemical structure and predictable complexation

behavior have made it a staple in the field of chemical sensors. The information and protocols

provided in this guide offer a solid foundation for researchers and professionals working on the

development and application of sodium-selective measurement technologies. Further research

into novel ionophore designs and membrane compositions will continue to enhance the

performance and expand the utility of these critical analytical tools.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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